![molecular formula C12H21ClN2O2 B2530799 Piperidin-3-yl(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)methanone hydrochloride CAS No. 2307552-64-1](/img/structure/B2530799.png)
Piperidin-3-yl(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)methanone hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of piperidine derivatives can involve multiple steps, including amidation, Friedel-Crafts acylation, and hydration, as seen in the preparation of (2,4-difluorophenyl)(piperidin-4-yl)methanone hydrochloride . Starting materials such as piperidine-4-carboxylic acid and ethyl carbonochloridate are commonly used, and the processes can yield reasonable overall yields, in this case, 62.4% . The synthesis of other piperidine derivatives, such as 1-(4-Chloro-benzenesulfonyl)-piperidin-4-yl-diphenyl-methanol, involves condensation reactions with appropriate solvents and bases .
Molecular Structure Analysis
The molecular structure of piperidine derivatives is often characterized by spectroscopic techniques and confirmed by X-ray crystallographic studies . For example, the crystallographic data can reveal the conformation of the piperidine ring, such as a chair conformation, and the geometry around other atoms in the molecule, such as a distorted tetrahedron around a sulfur atom . Dihedral angles between the benzene ring and piperidine rings can vary, indicating different spatial orientations of the substituents .
Chemical Reactions Analysis
Piperidine derivatives can participate in various chemical reactions. For instance, intermolecular hydrogen bonds can form between hydroxypiperidine groups and keto oxygen atoms, leading to the formation of chains in the crystal structure . The reactivity of these compounds can also be influenced by the presence of functional groups, such as nitro, trifluoromethyl, or chloro substituents, which can affect the overall electronic properties of the molecule .
Physical and Chemical Properties Analysis
The physical and chemical properties of piperidine derivatives can be deduced from their molecular structure and the nature of their substituents. For example, the presence of electronegative groups like trifluoromethyl can impact the compound's polarity and potentially its solubility . The crystal packing and intermolecular interactions, such as hydrogen bonding, can influence the compound's melting point and stability . Additionally, the metabolism and excretion of these compounds, as studied in various species, can provide information on their pharmacokinetics and potential as drug candidates .
Scientific Research Applications
Molecular Interaction with CB1 Cannabinoid Receptor
The compound N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, a structural analogue of Piperidin-3-yl(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)methanone hydrochloride, is a potent antagonist for the CB1 cannabinoid receptor. It has been studied for its conformational analysis and interaction with the CB1 receptor, using molecular modeling and radioligand binding analyses. This research contributes to understanding the molecular basis of cannabinoid receptor antagonism (Shim et al., 2002).
Synthesis of Multisubstituted Tetrahydropyridines
Research on the Au(I)-catalyzed cyclization of β-propargylamino acrylic derivatives, related to Piperidin-3-yl(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)methanone hydrochloride, has shown the efficient synthesis of tetrahydropyridines. These substances, upon further processing, can form structures with privileged pharmacophore scaffolds, useful in medicinal chemistry (Matouš et al., 2020).
Inverse Agonist Activity at Cannabinoid Receptor
The compound SR141716A, structurally similar to Piperidin-3-yl(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)methanone hydrochloride, has been identified as an inverse agonist at the human cannabinoid CB1 receptor. This finding is significant for understanding the physiological and therapeutic implications of cannabinoid receptor modulation (Landsman et al., 1997).
Synthesis of Piperidine(methan)amines
Research into the synthesis of 3-piperidine(methan)amines and their cyclic analogues, relevant to the structure of Piperidin-3-yl(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)methanone hydrochloride, has been conducted with the aim of creating Substance P antagonists. These compounds have potential applications in the treatment of pain and other disorders (Knoops et al., 1997).
Synthesis of Piperidine Derivatives
A study on the synthesis of 3-(pyrrolidin-1-yl)piperidine, a compound structurally related to Piperidin-3-yl(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)methanone hydrochloride, highlights its importance in medicinal chemistry. The research provides an efficient method for synthesizing this compound, which can be used in various pharmaceutical applications (Smaliy et al., 2011).
properties
IUPAC Name |
1,3,3a,4,6,6a-hexahydrofuro[3,4-c]pyrrol-5-yl(piperidin-3-yl)methanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O2.ClH/c15-12(9-2-1-3-13-4-9)14-5-10-7-16-8-11(10)6-14;/h9-11,13H,1-8H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRIJBHIXFCYYAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C(=O)N2CC3COCC3C2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Piperidin-3-yl(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)methanone hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.